Cas no 1803843-40-4 (3-Hydroxy-5-(trifluoromethyl)pyridine-4-methanol)

• Product Name: 3-Hydroxy-5-(trifluoromethyl)pyridine-4-methanol
• CAS No: 1803843-40-4
• MF: C₇H₆F₃NO₂
• MW: 193.123252391815
• CID: 4907370
• Update Time: 2025-10-30

3-Hydroxy-5-(trifluoromethyl)pyridine-4-methanol Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-5-(trifluoromethyl)pyridine-4-methanol

• Inchi： 1S/C7H6F3NO2/c8-7(9,10)5-1-11-2-6(13)4(5)3-12/h1-2,12-13H,3H2
• InChI Key： NXAWZHHNILIWEA-UHFFFAOYSA-N
• SMILES： FC(C1C=NC=C(C=1CO)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 174
• XLogP3: 1
• Topological Polar Surface Area: 53.4

Additional information on 3-Hydroxy-5-(trifluoromethyl)pyridine-4-methanol

Introduction to 3-Hydroxy-5-(Trifluoromethyl)Pyridine-4-Methanol (CAS No. 1803843-40-4)

The compound 3-Hydroxy-5-(Trifluoromethyl)Pyridine-4-Methanol, identified by the CAS number 1803843-40-4, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are widely studied for their diverse applications in drug discovery, agrochemicals, and materials science.

The structure of this compound features a pyridine ring with a hydroxyl group at position 3, a trifluoromethyl group at position 5, and a methanol group at position 4. The presence of these substituents imparts unique chemical and physical properties to the molecule, making it an interesting subject for further investigation.

Recent studies have highlighted the potential of this compound in various therapeutic areas. For instance, researchers have explored its role as a potential inhibitor in enzyme-mediated reactions, which could pave the way for novel drug development strategies. The trifluoromethyl group, known for its electron-withdrawing properties, plays a crucial role in modulating the electronic environment of the pyridine ring, thereby influencing its reactivity and bioavailability.

In terms of synthesis, this compound can be prepared through a variety of methods, including nucleophilic aromatic substitution and coupling reactions. The choice of synthetic pathway often depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound.

The application of this compound extends beyond pharmaceuticals. It has shown promise in agrochemical research, particularly as a potential herbicide or fungicide. Its ability to interact with specific biological targets makes it a valuable candidate for further exploration in crop protection.

From an environmental perspective, understanding the degradation pathways and ecological impact of this compound is essential for its sustainable use. Studies have indicated that under certain conditions, this compound can undergo biodegradation, reducing its persistence in the environment.

In conclusion, 3-Hydroxy-5-(Trifluoromethyl)Pyridine-4-Methanol (CAS No. 1803843-40-4) is a versatile molecule with significant potential across multiple domains. Its unique structure and functional groups make it an intriguing subject for both academic research and industrial applications.